Cas no 2137931-20-3 (1H-1,2,3-Triazole-1-ethanol, β,β-difluoro-4-(1-hydroxyethyl)-)

• Product Name: 1H-1,2,3-Triazole-1-ethanol, β,β-difluoro-4-(1-hydroxyethyl)-
• CAS No: 2137931-20-3
• MF: C₆H₉F₂N₃O₂
• MW: 193.151367902756
• CID: 5302209
• Update Time: 2025-05-27

1H-1,2,3-Triazole-1-ethanol, β,β-difluoro-4-(1-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-ethanol, β,β-difluoro-4-(1-hydroxyethyl)-

• Inchi： 1S/C6H9F2N3O2/c1-4(13)5-2-11(10-9-5)6(7,8)3-12/h2,4,12-13H,3H2,1H3
• InChI Key： YAMVHYDGHDETIY-UHFFFAOYSA-N
• SMILES： CC(O)C1N=NN(C(F)(F)CO)C=1

Additional information on 1H-1,2,3-Triazole-1-ethanol, β,β-difluoro-4-(1-hydroxyethyl)-

Recent Advances in the Study of 1H-1,2,3-Triazole-1-ethanol, β,β-difluoro-4-(1-hydroxyethyl)- (CAS: 2137931-20-3)

The compound 1H-1,2,3-Triazole-1-ethanol, β,β-difluoro-4-(1-hydroxyethyl)- (CAS: 2137931-20-3) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This triazole-based derivative exhibits unique structural features, including a difluoro moiety and a hydroxyl-ethyl substituent, which contribute to its potential biological activities and pharmaceutical applications. Recent studies have focused on exploring its synthesis, physicochemical properties, and interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry reported an efficient synthetic route for this compound using click chemistry approaches. The researchers optimized the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to achieve high yields (85-92%) and excellent purity (>98%). The presence of both fluorine atoms and the hydroxyl group in the structure was found to significantly influence the compound's solubility and membrane permeability, making it particularly interesting for drug development applications.

In pharmacological investigations, this triazole derivative has shown promising activity as a modulator of enzyme function. Molecular docking studies published in Bioorganic Chemistry (2024) revealed strong binding affinity (Kd = 3.2 ± 0.4 μM) towards certain kinase targets, suggesting potential applications in cancer therapy. The β,β-difluoro substitution was identified as a critical structural element for target engagement, while the 1-hydroxyethyl group contributed to metabolic stability in preclinical models.

Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of this compound demonstrated favorable pharmacokinetic properties. Data from in vitro studies showed moderate plasma protein binding (68-72%) and good metabolic stability in human liver microsomes (t1/2 > 120 minutes). These characteristics, combined with its demonstrated blood-brain barrier permeability in rodent models, position this molecule as a valuable scaffold for CNS-targeted drug discovery.

The compound's potential extends beyond therapeutic applications. A 2024 study in ACS Chemical Biology reported its use as a versatile building block for chemical probes. Researchers successfully incorporated 2137931-20-3 into fluorescent tags and affinity labels, taking advantage of the triazole ring's stability and the hydroxyl group's derivatization potential. These probes have enabled new approaches to study protein-protein interactions in live cells.

Ongoing research is exploring structure-activity relationships (SAR) around this core structure. Preliminary results suggest that modifications at the 4-position of the triazole ring can dramatically alter biological activity profiles. Several patent applications filed in 2023-2024 protect novel derivatives of 1H-1,2,3-Triazole-1-ethanol, β,β-difluoro-4-(1-hydroxyethyl)- for various therapeutic indications, including inflammatory diseases and neurological disorders.

Future research directions include further optimization of the compound's pharmacological properties, expansion of its applications in chemical biology, and investigation of its potential in combination therapies. The unique combination of fluorine atoms and hydrogen-bonding groups in this molecule continues to attract significant attention from both academic and industrial researchers in the chemical biology and pharmaceutical fields.